Cas no 106313-71-7 (2,6-Piperidinedione,1-[6-(1,1-dimethylethyl)-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl]-)

• Product name: 2,6-Piperidinedione,1-[6-(1,1-dimethylethyl)-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl]-
• CAS No: 106313-71-7
• MF: C₁₃H₁₈N₄O₃S
• MW: 310.372021198273
• CID: 1175480

2,6-Piperidinedione,1-[6-(1,1-dimethylethyl)-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione,1-[6-(1,1-dimethylethyl)-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl]-
• 2,6-Piperidinedione, 1-[6-(1,1-dimethylethyl)-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl]-

• Inchi： 1S/C13H18N4O3S/c1-13(2,3)10-11(20)17(12(21-4)15-14-10)16-8(18)6-5-7-9(16)19/h5-7H2,1-4H3
• InChI Key： SLSBPBKVYXROOD-UHFFFAOYSA-N
• SMILES： N1(N2C(=O)C(C(C)(C)C)=NN=C2SC)C(=O)CCCC1=O

Computed Properties

• Exact Mass: 310.11014

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 419.8±28.0 °C(Predicted)
• PSA: 82.41
• pka: -1.59±0.20(Predicted)